Cas no 851972-07-1 (3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea)

• Product Name: 3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea
• CAS No: 851972-07-1
• MF: C₂₅H₂₇N₃OS
• MW: 417.566384553909
• CID: 6220154
• PubChem ID: 5226245
• Update Time: 2025-07-17

3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea
• 3-[2-(2,5-dimethyl-1H-indol-3-yl)ethyl]-3-[(furan-2-yl)methyl]-1-(2-methylphenyl)thiourea
• 1-[2-(2,5-dimethyl-1H-indol-3-yl)ethyl]-1-(furan-2-ylmethyl)-3-(2-methylphenyl)thiourea
• F0633-0170
• 1-(2-(2,5-dimethyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)-3-(o-tolyl)thiourea
• AKOS001831539
• 851972-07-1

• Inchi： 1S/C25H27N3OS/c1-17-10-11-24-22(15-17)21(19(3)26-24)12-13-28(16-20-8-6-14-29-20)25(30)27-23-9-5-4-7-18(23)2/h4-11,14-15,26H,12-13,16H2,1-3H3,(H,27,30)
• InChI Key： PBMSWCIWCFEPGA-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1C)N(CC1=CC=CO1)CCC1=C(C)NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 417.18748367g/mol
• Monoisotopic Mass: 417.18748367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 76.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea

Comprehensive Overview of 3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea (CAS No. 851972-07-1)

The compound 3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea, identified by its CAS No. 851972-07-1, is a structurally complex thiourea derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a 2,5-dimethyl-1H-indole core, a furan-2-yl moiety, and a 2-methylphenyl group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors due to its thiourea functional group, which is known for its hydrogen-bonding capabilities and role in molecular recognition.

In recent years, the demand for novel indole-based compounds and heterocyclic thiourea derivatives has surged, driven by their versatility in medicinal chemistry. The 3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl side chain in this compound is particularly noteworthy, as indole derivatives are frequently associated with bioactive properties, including anti-inflammatory and antimicrobial effects. Meanwhile, the furan-2-yl segment adds another layer of functionality, given furan's prevalence in natural products and its role in enhancing pharmacokinetic properties. This combination of structural features positions CAS No. 851972-07-1 as a promising candidate for further investigation.

One of the most frequently asked questions in scientific forums and search engines revolves around the synthetic pathways for such complex thiourea derivatives. The synthesis of 3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea typically involves multi-step reactions, including the condensation of appropriately substituted indole and furan precursors with isothiocyanate intermediates. Researchers are also keen to understand its solubility, stability, and bioavailability, as these factors critically influence its applicability in drug formulations.

Another hot topic in the scientific community is the potential of CAS No. 851972-07-1 in addressing unmet medical needs. For instance, its thiourea scaffold has been linked to inhibitory activity against certain kinases or proteases, which are pivotal in disease pathways like cancer and neurodegenerative disorders. While preclinical studies are ongoing, the compound's structure-activity relationship (SAR) is a focal point for optimizing its efficacy and selectivity. This aligns with the growing trend of computational chemistry and AI-driven drug design, where researchers leverage in silico tools to predict binding affinities and toxicity profiles.

From an industrial perspective, the scalability of producing 3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea is a critical consideration. Manufacturers and suppliers often highlight the need for cost-effective and environmentally friendly synthesis methods, reflecting the broader shift toward green chemistry in pharmaceutical production. Additionally, regulatory compliance and quality control measures are paramount, especially when the compound is intended for research use in high-throughput screening or as a reference standard.

In summary, CAS No. 851972-07-1 represents a fascinating intersection of organic chemistry and drug discovery. Its multifaceted structure, combining indole, furan, and thiourea motifs, offers ample opportunities for innovation. As the scientific community continues to explore its potential, this compound may soon emerge as a key player in the development of next-generation therapeutics. For researchers and industry professionals alike, staying abreast of the latest findings and synthetic advancements related to this molecule is essential for unlocking its full potential.